Cas no 61785-69-1 (2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide)

2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide structure
61785-69-1 structure
Product name:2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide
CAS No:61785-69-1
MF:C12H14N4O4
MW:278.26396
CID:523857

2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide
    • 4-(azepan-1-yl)-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium

Computed Properties

  • Exact Mass: 278.10162
  • Monoisotopic Mass: 278.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.58
  • Boiling Point: 494.1°Cat760mmHg
  • Flash Point: 252.6°C
  • Refractive Index: 1.715
  • PSA: 99.35

2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide Related Literature

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd